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Compound of Interest

Compound Name: Solvent blue 132

CAS No.: 110157-96-5

Cat. No.: B1166899

Get Quote

For researchers, scientists, and professionals in drug development, the selection of thermally

stable colorants is a critical consideration for a multitude of high-temperature applications.

Solvent Blue 132, a common anthraquinone dye, has long been utilized for its vibrant reddish-

blue hue. However, the increasing demand for materials with superior performance in extreme

thermal conditions necessitates a thorough evaluation of its alternatives. This guide provides a

comprehensive comparison of Solvent Blue 132 and other high-performance blue solvent

dyes, supported by available performance data and standardized experimental protocols.

Performance Comparison of High-Temperature Blue
Solvent Dyes
The selection of a suitable solvent dye for high-temperature applications hinges on several key

performance indicators, most notably thermal stability and lightfastness. The following table

summarizes the available data for Solvent Blue 132 and its potential alternatives. It is

important to note that this data is aggregated from various sources and may reflect different

testing conditions.
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Dye Name Chemical Class
Heat Resistance
(°C)

Lightfastness (ISO
105)

Solvent Blue 132 Anthraquinone 240 - 280[1][2][3][4] 5-7

Solvent Blue 35 Anthraquinone
~350 (in specific

plastics)
-

Solvent Blue 78 Anthraquinone 280 - 300[5] 6-8

Solvent Blue 104 Anthraquinone
280 - 300 (in PET)[6]

[7]
7-8

Solvent Blue 59 Anthraquinone - -

In-Depth Look at Promising Alternatives
Several anthraquinone-based solvent dyes present themselves as viable alternatives to

Solvent Blue 132, each with distinct properties that may be advantageous for specific high-

temperature applications.

Solvent Blue 78: This dye is frequently cited as a heat-resistant option.[8] With a reported

thermal stability of up to 280-300°C, it meets or exceeds the performance of Solvent Blue 132
in this regard.[5] Its applications are primarily in the coloring of various plastics, resins, and

polyester.[5][9]

Solvent Blue 104: Exhibiting excellent heat resistance, particularly in engineering plastics like

PET where it can withstand temperatures up to 300°C, Solvent Blue 104 is a strong candidate

for demanding applications.[6] It is known for its high tinting power and very good lightfastness.

[6]

Solvent Blue 35: While specific quantitative data is limited in the initial findings, some sources

suggest that certain solvent dyes can withstand temperatures over 350°C during processes like

extrusion and injection molding, with Solvent Blue 35 being a relevant example in this context.

Experimental Protocols for Performance Evaluation
To ensure accurate and reproducible comparisons of solvent dye performance, standardized

testing methodologies are crucial. The following outlines the key experimental protocols for
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assessing thermal stability and lightfastness.

Thermal Stability Assessment
A common method for determining the thermal stability of a colorant is through

Thermogravimetric Analysis (TGA).

Objective: To determine the temperature at which a solvent dye begins to degrade.

Methodology:

A small, precisely weighed sample of the dye is placed in a TGA furnace.

The sample is heated at a controlled rate in a specified atmosphere (e.g., nitrogen or air).

The weight of the sample is continuously monitored as the temperature increases.

The temperature at which a significant weight loss occurs is identified as the decomposition

temperature, indicating the limit of its thermal stability.

Lightfastness Testing
The international standard ISO 105-B02 provides a widely accepted methodology for

evaluating the colorfastness of textiles and other colored materials to artificial light.

Objective: To assess the resistance of a dye to fading when exposed to a light source that

simulates daylight.

Methodology:

A specimen of the material colored with the test dye is prepared.

The specimen is exposed to a xenon arc lamp under controlled conditions of temperature

and humidity.[10][11]

Simultaneously, a set of blue wool standards with known lightfastness ratings (ranging from 1

to 8) are exposed under the same conditions.[11]
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The degree of fading of the test specimen is assessed by comparing it to the fading of the

blue wool standards.[11]

The lightfastness rating is assigned based on the blue wool standard that shows a similar

degree of fading. A higher number indicates better lightfastness.

Logical Workflow for Selecting a High-Temperature
Solvent Dye Alternative
The process of selecting a suitable alternative to Solvent Blue 132 for a high-temperature

application can be visualized as a logical workflow. This involves defining the application's

requirements and systematically evaluating potential candidates against these criteria.
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Figure 1: Workflow for High-Temperature Dye Selection

Conclusion
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While Solvent Blue 132 remains a viable option for many applications, alternatives such as

Solvent Blue 78 and Solvent Blue 104 offer enhanced thermal stability, making them more

suitable for high-temperature processes and end-use environments. The selection of the

optimal dye should be guided by a clear understanding of the specific application requirements

and validated through standardized experimental testing. The data and protocols presented in

this guide serve as a valuable starting point for researchers and professionals in making

informed decisions for their high-performance coloring needs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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